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Abstract

N-tert-butoxycarbonyl-L-isoleucinol (Boc-L-isoleucinol) is a pivotal chiral building block in
modern organic synthesis and medicinal chemistry. As a protected amino alcohol derived from
the essential amino acid L-isoleucine, its unique stereochemistry and the stability of the Boc
protecting group make it an indispensable tool for constructing complex, enantiomerically pure
molecules. This guide provides researchers, scientists, and drug development professionals
with a comprehensive overview of Boc-L-isoleucinol, covering its physicochemical properties,
commercial sourcing and price analysis, essential quality control methodologies, and a detailed
experimental protocol for a representative synthetic transformation. The objective is to equip
scientists with the necessary technical knowledge to confidently procure, validate, and
effectively utilize this versatile reagent in their research endeavors.

Introduction to Boc-L-isoleucinol: A Chiral Synthetic
Cornerstone

Boc-L-isoleucinol, identified by CAS Number 106946-74-1, is the N-Boc protected derivative of
L-isoleucinol. The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the
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primary amine, preventing its participation in undesired side reactions during synthetic
sequences.[1] This protection is stable under a variety of reaction conditions but can be readily
removed under mild acidic conditions, such as with trifluoroacetic acid (TFA), a strategy
fundamental to peptide synthesis and multi-step organic synthesis.[2]

The true value of Boc-L-isoleucinol lies in its dual functionality as both a protected amine and a
primary alcohol, coupled with the fixed stereochemistry of the L-isoleucine backbone. This
makes it a highly sought-after chiral building block for synthesizing bioactive compounds,
including peptide mimics, enzyme inhibitors, and other complex molecular architectures where
precise stereochemical control is paramount for biological activity.[1]

Physicochemical & Structural Properties

A thorough understanding of a reagent's properties is the foundation of its effective use. The
key characteristics of Boc-L-isoleucinol are summarized below.

Property Value Source(s)

tert-butyl N-[(2S,3S)-1-
IUPAC Name hydroxy-3-methylpentan-2- [3]

ylJcarbamate

CAS Number 106946-74-1 [1][3]
Molecular Formula C11H23NOs3 [11[3]
Molecular Weight 217.3 g/mol [1]

Colorless to light-colored
Appearance . o [1][3]
viscous liquid

Purity Typically =295% to =98% [11[3]
) ] [a]D20 =-24 £ 2° (c=1in
Optical Rotation [1]
CHCIs)
Storage Conditions 0-8 °C, desiccated [1]

Commercial Suppliers and Pricing Analysis
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The procurement of high-quality starting materials is a critical, often overlooked, aspect of
successful research. The following table provides a comparative analysis of commercial
suppliers for Boc-L-isoleucinol, compiled from publicly available catalog data. Prices are
subject to change and should be verified with the supplier.

. Catalog . . Price (USD,

Supplier Purity Quantity
Number Approx.)

Thermo Scientific $240.65 -

. L19351 296.0% (GC) 59
Chemicals $267.00
Chem-Impex 32160 >98% (Assay) 1g Request Quote
Chem-Impex 32160 >98% (Assay) 5¢ Request Quote

Note: Pricing is based on data from early 2026 and is intended for comparative purposes only.
Researchers should request current quotes for bulk quantities.

Synthesis Rationale and Quality Control: A Self-
Validating System

While researchers typically purchase Boc-L-isoleucinol, understanding its synthesis and the
methods for quality verification is essential for ensuring experimental reproducibility.

Synthetic Rationale

Boc-L-isoleucinol is most commonly synthesized via the reduction of its corresponding
carboxylic acid, N-Boc-L-isoleucine (CAS 13139-16-7). This transformation is a standard
procedure in organic chemistry, often employing reducing agents like borane complexes (e.g.,
BHs-THF) or lithium aluminium hydride (LiAIH4). The choice of reagent depends on scale and
functional group tolerance. The workflow ensures the retention of the critical stereochemistry at
both chiral centers.
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Caption: Simplified workflow for the synthesis of Boc-L-isoleucinol.

Quality Control and In-House Validation

Trust in a commercial reagent is established through rigorous analytical validation. Upon
receiving a shipment of Boc-L-isoleucinol, it is best practice to perform in-house checks to
verify its identity and purity against the supplier's Certificate of Analysis (CoA).

 Structural Confirmation (NMR Spectroscopy): Nuclear Magnetic Resonance (NMR) is the
gold standard for structural elucidation.[4]

o H NMR: Should confirm the presence of the Boc group (a large singlet at ~1.4 ppm), the
characteristic alkyl protons of the isoleucine side chain, and the diastereotopic protons of
the -CH20H group.
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o 13C NMR: Will verify the number of unique carbon atoms, including the carbonyl of the Boc
group (~156 ppm), the quaternary carbon of the t-butyl group (~80 ppm), and the
hydroxymethyl carbon (~65 ppm).

o Purity Assessment (Chromatography):

o Gas Chromatography (GC): As indicated by suppliers like Thermo Scientific, GC is an
effective method for assessing the purity of this relatively volatile compound.[3] A single
major peak indicates high purity.

o High-Performance Liquid Chromatography (HPLC): For less volatile derivatives or for
cross-validation, reversed-phase HPLC can also be used to determine purity, often
reported as a percentage of the area under the curve (AUC).

o Optical Rotation: A polarimetry measurement should be consistent with the literature and
supplier specifications to confirm the enantiomeric integrity of the compound.[1]

This multi-faceted analytical approach creates a self-validating system, ensuring that the
material used in subsequent experiments is of known and reliable quality.

Procurement & Validation Workflow
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Caption: Logical workflow for the procurement and validation of Boc-L-isoleucinol.
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Applications in Drug Discovery and Development

The primary utility of Boc-L-isoleucinol is as a chiral precursor. The primary alcohol can be
readily oxidized to the corresponding aldehyde, Boc-L-isoleucinal, a key intermediate for
synthesizing peptidyl aldehyde protease inhibitors. Alternatively, the alcohol can be
functionalized to introduce other groups or used in coupling reactions. Its role is crucial in
developing novel therapeutics where specific stereocisomers are required for efficacy.[1]

Experimental Protocol: Oxidation to Boc-L-
iIsoleucinal via Dess-Martin Periodinane

This protocol describes a reliable, lab-scale oxidation of Boc-L-isoleucinol to its corresponding
aldehyde. The use of Dess-Martin periodinane (DMP) is favored for its mild conditions and high
yields.

Disclaimer: This protocol is for informational purposes only. All laboratory work should be
conducted by trained professionals in a suitable chemical fume hood with appropriate personal
protective equipment (PPE).

Materials:

Boc-L-isoleucinol (1.0 eq)

¢ Dess-Martin Periodinane (DMP) (1.5 eq)

e Dichloromethane (DCM), anhydrous

e Sodium bicarbonate (NaHCOs), saturated aqueous solution
e Sodium thiosulfate (Na2S203), 10% aqueous solution

¢ Magnesium sulfate (MgSOa), anhydrous

e Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:
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e Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Boc-L-
isoleucinol (1.0 eq) and dissolve in anhydrous DCM (approx. 0.1 M solution).

e Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the
reaction exotherm.

o Addition of Oxidant: Add Dess-Matrtin periodinane (1.5 eq) to the stirred solution in one
portion.

e Reaction: Allow the reaction mixture to warm slowly to room temperature and stir for 1-2
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting
material is consumed.

e Quenching: Upon completion, cool the reaction back to 0 °C. Quench the reaction by adding
saturated NaHCOs solution and 10% Na2S20s solution. Stir vigorously for 15-20 minutes
until the layers are clear.

o Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the
aqueous layer twice with DCM.

e Washing: Combine the organic layers and wash with saturated NaHCOs solution, followed by
brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate under reduced pressure to yield the crude Boc-L-isoleucinal.

« Purification: The crude product is often pure enough for subsequent steps. If necessary,
purify by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Conclusion

Boc-L-isoleucinol is more than a mere chemical reagent; it is an enabling tool for the synthesis
of stereochemically complex molecules that drive innovation in pharmaceutical and biochemical
research. Its commercial availability allows scientists to bypass preparatory steps, focusing
instead on novel molecular design. By adhering to a rigorous validation workflow
encompassing spectroscopic and chromatographic techniques, researchers can ensure the
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integrity of their starting material, laying a trustworthy foundation for the synthesis of the next
generation of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

